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Compound of Interest

Compound Name: Dichlorobenzenetriol

Cat. No.: B15176847 Get Quote

Abstract
This application note details a robust method for the separation and quantification of

dichlorobenzenetriol isomers using High-Performance Liquid Chromatography coupled with

Mass Spectrometry (HPLC-MS). The protocol outlines a comprehensive workflow from sample

preparation to data analysis, providing researchers, scientists, and drug development

professionals with a reliable methodology for the characterization of these compounds. The use

of a C18 reversed-phase column with a gradient elution profile allows for the effective

separation of isomers, while mass spectrometry provides sensitive and selective detection.

Introduction
Dichlorobenzenetriols are a class of aromatic compounds that can exist in various isomeric

forms. Due to their structural similarities, the separation and quantification of these isomers can

be challenging.[1][2] HPLC coupled with MS is a powerful analytical technique for this purpose,

offering high-resolution separation and sensitive detection.[3] This application note presents a

detailed protocol for the analysis of dichlorobenzenetriol mixtures, which can be adapted for

various research and quality control applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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